Cas no 1501628-40-5 (1-(ethylamino)-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxamide)

• Product Name: 1-(ethylamino)-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxamide
• CAS No: 1501628-40-5
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5925104
• PubChem ID: 79651034
• Update Time: 2025-10-30

1-(ethylamino)-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide, 1-(ethylamino)-3-(1H-pyrazol-1-yl)-
• 1-(Ethylamino)-3-(1h-pyrazol-1-yl)cyclopentane-1-carboxamide
• 1501628-40-5
• CS-0288344
• AKOS018207744
• EN300-1140048
• 1-(ethylamino)-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxamide

• Inchi： 1S/C11H18N4O/c1-2-13-11(10(12)16)5-4-9(8-11)15-7-3-6-14-15/h3,6-7,9,13H,2,4-5,8H2,1H3,(H2,12,16)
• InChI Key： AVTOSWQUASJRKP-UHFFFAOYSA-N
• SMILES： C1(NCC)(C(N)=O)CCC(N2C=CC=N2)C1

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 441.3±45.0 °C(Predicted)
• pka: 16.71±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(ethylamino)-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxamide

Professional Introduction to 1-(ethylamino)-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxamide (CAS No. 1501628-40-5)

1-(ethylamino)-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxamide, identified by its CAS number 1501628-40-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopentane core substituted with an amide group, an ethylamino side chain, and a pyrazole moiety, exhibits a unique structural framework that has garnered attention for its potential biological activities. The presence of the pyrazole ring, known for its broad spectrum of pharmacological properties, suggests that this compound may interact with various biological targets, making it a promising candidate for further investigation in drug discovery.

The cyclopentane scaffold in 1-(ethylamino)-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxamide contributes to its steric and electronic properties, which can influence its binding affinity and selectivity towards biological receptors. The amide functionality not only enhances the molecule's solubility but also provides a site for hydrogen bonding interactions, which are crucial for the design of high-affinity ligands. The ethylamino group introduces basicity, potentially enabling interactions with acidic or negatively charged residues in protein targets, further expanding the compound's pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the pyrazole ring in 1-(ethylamino)-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxamide can effectively engage with heme groups or other aromatic pockets in protein targets, suggesting potential applications in the development of antiviral or anticancer agents. The cyclopentane ring's rigid structure may also facilitate optimal positioning of the substituents, enhancing interactions with biological macromolecules.

In vitro studies have begun to explore the pharmacological potential of 1-(ethylamino)-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxamide. Initial assays have shown promising activity against certain enzyme targets, particularly those involved in inflammatory pathways. The compound's ability to modulate these pathways could make it a valuable tool for developing novel therapeutics for conditions such as arthritis or autoimmune disorders. Additionally, the pyrazole moiety's known anti-inflammatory properties further support its potential as a lead compound for drug development.

The synthesis of 1-(ethylamino)-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxamide presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to build intricate scaffolds with high efficiency and selectivity. These advancements not only streamline the synthesis process but also allow for rapid optimization of the compound's pharmacological properties.

Future research directions for 1-(ethylamino)-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxamide include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will be crucial for designing next-generation derivatives with improved efficacy and reduced side effects. Additionally, preclinical studies will be essential to assess its safety profile and therapeutic potential in animal models before moving towards human trials.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way new compounds are identified and optimized. AI-driven platforms can predict the biological activity of molecules like 1-(ethylamino)-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxamide based on their structural features, significantly accelerating the drug development process. These technologies can identify novel analogs with enhanced properties, providing researchers with a wealth of opportunities to explore new therapeutic avenues.

The role of pyrazole derivatives in medicinal chemistry cannot be overstated. Their versatility and broad range of biological activities make them indispensable tools for drug discovery. The incorporation of a pyrazole moiety into molecules like 1-(ethylamino)-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxamide has demonstrated the potential to yield compounds with significant therapeutic value. As research continues to uncover new applications for this class of compounds, their importance in addressing unmet medical needs is likely to grow.

In conclusion, 1-(ethylamino)-3-(1H-pyrazol-1-yl)cyclopentane-1-carboxamide (CAS No. 1501628-40-5) represents a fascinating compound with considerable promise in pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, position it as a compelling candidate for further exploration. As scientists continue to unravel its biological potential and optimize its properties, this molecule is poised to contribute significantly to the development of novel therapeutics that address critical health challenges.